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Compound of Interest

Compound Name: 2-Methylpropanoyl iodide

CAS No.: 65269-91-2

Cat. No.: B14496416

Get Quote

CAS: 65269-91-2 Formula:

Molecular Weight: 198.00 g/mol Synonyms: Isobutyryl iodide, 2-Methylpropionyl iodide

Part 1: Executive Summary & Strategic Utility
2-Methylpropanoyl iodide is a highly reactive acylating agent, significantly more electrophilic

than its chloride or bromide counterparts. In organic synthesis, it is primarily utilized to acylate

weak nucleophiles (such as hindered phenols, sulfonamides, or electron-deficient arenes) that

fail to react with isobutyryl chloride.

Critical Distinction: Do not confuse this compound with Isobutyl iodide (1-iodo-2-

methylpropane, CAS 513-38-2), which is an alkyl halide. This guide focuses exclusively on the

acyl halide.

Core Reactivity Profile
The carbon-iodine bond in acyl iodides is exceptionally weak and polarizable. This results in a

"super-active" carbonyl center:
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Enhanced Electrophilicity: The iodide leaving group is one of the best in the halogen series (

).

Hard/Soft Acid-Base (HSAB) Matching: The soft iodide ion facilitates reactions via

mechanisms that are often faster than those involving hard chloride ions.

Transient Stability: Due to its high reactivity and sensitivity to light/moisture, in situ

generation is the industry standard "best practice" for drug development workflows.

Part 2: Synthesis Protocols
Method A: Finkelstein-Type Halogen Exchange (The
"Gold Standard")
This is the most reliable, cost-effective, and scalable method for generating 2-
methylpropanoyl iodide. It relies on the equilibrium shift driven by the precipitation of sodium

chloride in anhydrous acetonitrile.

Mechanism: The reaction proceeds via a nucleophilic acyl substitution. Iodide (

) attacks the carbonyl carbon of isobutyryl chloride, forming a tetrahedral intermediate. The
chloride ion is expelled and precipitates as NaCl, driving the equilibrium forward.
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Caption: Nucleophilic acyl substitution mechanism driven by the solubility difference of halide

salts in acetonitrile.

Experimental Protocol (In Situ Generation)
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Reagents:

Isobutyryl Chloride (1.0 equiv)

Sodium Iodide (1.2 - 1.5 equiv, dried under vacuum at 120°C for 4h)

Acetonitrile (Anhydrous, stored over molecular sieves)

Step-by-Step Workflow:

Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet.

Solvation: Add the dried Sodium Iodide (NaI) to the flask and suspend in anhydrous

acetonitrile (0.5 M concentration relative to acid chloride).

Note: NaI is soluble in MeCN, while NaCl is not.

Addition: Cool the mixture to 0°C. Add Isobutyryl Chloride dropwise via syringe.

Reaction: Allow the mixture to warm to room temperature and stir for 30–60 minutes.

Visual Indicator: The solution will turn yellow/brown (due to trace

), and a fine white precipitate (NaCl) will form rapidly.

Filtration (Optional but Recommended): If the subsequent reaction is sensitive to

heterogeneous salts, filter the mixture through a Schlenk frit or a pad of Celite under inert

atmosphere.

Utilization: The resulting filtrate is a solution of 2-methylpropanoyl iodide and should be

used immediately.

Method B: Silyl-Halide Exchange (The "Water-Free"
Alternative)
For extremely sensitive substrates where even trace metal salts are problematic, the reaction

with Trimethylsilyl Iodide (TMSI) is preferred.
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Reaction Equation:

Protocol:

Dissolve Isobutyryl Chloride (1.0 equiv) in anhydrous Dichloromethane (DCM) or Chloroform.

Add Trimethylsilyl Iodide (1.05 equiv) at 0°C under Argon.

Stir for 1 hour at room temperature.

The byproduct, TMSCl (bp 57°C), is volatile and can be removed along with the solvent if

concentration is required, leaving the higher-boiling acyl iodide (predicted bp >130°C).

Part 3: Characterization & Quality Control
Because the compound is rarely isolated, analytical data often relies on comparison with the

starting chloride.
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Analytical Method
Isobutyryl Chloride
(Starting Material)

2-Methylpropanoyl
Iodide (Product)

Diagnostic Change

IR Spectroscopy

Red shift (lower

wavenumber) due to

the heavy atom effect

and weaker bond

strength of C-I vs C-

Cl.

13C NMR (C=O)

Upfield shift

(Shielding). The

"Heavy Atom Effect"

of Iodine typically

shields the attached

carbon relative to

Chlorine.

Physical State Colorless liquid Deep yellow/red liquid

Rapid darkening due

to formation of

upon light exposure.

Part 4: Applications & Workflow Integration
The generated isobutyryl iodide is primarily used in two pathways:

Friedel-Crafts Acylation: The iodide forms the acylium ion much more readily than the

chloride, often requiring milder Lewis Acids (e.g.,

or

instead of

).

Ester Cleavage/Functionalization: In the presence of ethers or esters, the acyl iodide can

cleave C-O bonds.
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Caption: Strategic integration of in situ generated isobutyryl iodide into divergent synthesis

pathways.

Part 5: Safety & Stability
Lachrymator: Like all acyl halides, this compound is a potent lachrymator. Handle only in a

fume hood.

Hydrolysis: Reacts violently with water to release HI (Hydroiodic acid) and Isobutyric acid. HI

is corrosive and a reducing agent.[1]
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Light Sensitivity: Carbon-Iodine bonds are photolabile. Reaction vessels should be wrapped

in aluminum foil to prevent radical decomposition and liberation of Iodine (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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